Cas no 1805146-45-5 (2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde)

• Product Name: 2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde
• CAS No: 1805146-45-5
• MF: C₇H₅F₂N₃O₃
• MW: 217.129708051682
• CID: 4857099
• Update Time: 2025-06-10

2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C7H5F2N3O3/c8-6(9)3-1-11-7(10)4(2-13)5(3)12(14)15/h1-2,6H,(H2,10,11)
• InChI Key： BBCKTQXCZKGTME-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C=O)=C1[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1
• Topological Polar Surface Area: 102

Additional information on 2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde

2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde (CAS No. 1805146-45-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule incorporates an amino group (-NH2), a difluoromethyl group (-CF2H), a nitro group (-NO2), and an aldehyde group (-CHO), all attached to a pyridine ring. These functional groups endow the compound with versatile reactivity and make it a valuable substrate for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde. Researchers have employed various strategies, including multi-component reactions, catalytic asymmetric synthesis, and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the yield but also improve the purity of the compound, making it suitable for high-quality applications in drug discovery and materials science.

The electronic properties of 2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the molecule exhibits significant electron-withdrawing effects due to the nitro and difluoromethyl groups, which influence its reactivity in various chemical transformations. Additionally, the presence of the amino and aldehyde groups introduces hydrogen bonding capabilities, further enhancing its versatility in chemical reactions.

In terms of applications, 2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde has shown promise in the field of medicinal chemistry. Its structure is being explored as a potential lead compound for designing novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The molecule's ability to act as a ligand in metalloenzyme inhibition assays has also been investigated, highlighting its potential role in enzyme modulation.

Furthermore, 2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde has been utilized in materials science for the development of advanced materials such as conductive polymers and coordination polymers. Its unique electronic properties make it an ideal candidate for applications in organic electronics and photonics.

Recent studies have also focused on the environmental impact of 2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde. Researchers have evaluated its biodegradability and toxicity profiles under various conditions. These studies are crucial for ensuring the safe handling and disposal of the compound during industrial processes.

In conclusion, 2-Amino-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde (CAS No. 1805146-45-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and functional groups make it a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.